CYM50775
Overview
Description
CYM50775 is a non-peptidic NPBWR1 (GPR7) antagonist.
Scientific Research Applications
Flow Cytometry and CYM50775
MIFlowCyt Standard : The adoption of MIFlowCyt standard, which specifies the minimum information required to report flow cytometry experiments, has significant implications for research involving CYM50775. This ensures that experiments are conducted with a high level of precision and consistency, critical for accurate interpretation and validation of results, including those related to CYM50775 (Lee et al., 2008).
Application in Marine Phytoplankton Research : Flow cytometry's application in marine phytoplankton research offers insights into its potential use in studies involving CYM50775. It enables quantitative estimates of cell size, pigment concentration, and genome size, essential for understanding the impact of CYM50775 on cellular processes (Veldhuis & Kraay, 2000).
Cytotoxicity and Cytokine Profiling : The use of flow cytometry for cytotoxicity screening and cytokine profiling is crucial in determining the cellular response to various substances, including CYM50775. This method helps in hazard ranking and understanding the inflammogenic potential of different compounds (Bhattacharya et al., 2017).
Automated Gating in Flow Cytometry : The development of automated analysis platforms like flowClust in flow cytometry is essential for reducing subjectivity in data analysis. This technology can enhance the accuracy and reproducibility of CYM50775 research by providing more precise cell population analysis (Lo et al., 2009).
Applications in Plant Biology : The application of flow cytometry in plant biology, including the analysis of plant nutrients and metabolites, offers a framework for exploring the effects of CYM50775 on plant systems. This technique allows for rapid analysis of cell properties and sorting based on these properties (Hongpen, 2015).
Environmental Microbiology and Flow Cytometry : The use of flow cytometry in environmental microbiology, particularly in water analysis, provides methods for rapid detection and analysis of bacteria. These methods can be adapted to study the interaction of CYM50775 with microbial communities (Czechowska et al., 2008).
properties
Product Name |
CYM50775 |
|---|---|
Molecular Formula |
C23H19ClN2O3 |
Molecular Weight |
406.87 |
IUPAC Name |
5-Chloro-2-(4-ethoxy-phenyl)-4-(naphthalen-1-ylmethoxy)-2H-pyridazin-3-one |
InChI |
InChI=1S/C23H19ClN2O3/c1-2-28-19-12-10-18(11-13-19)26-23(27)22(21(24)14-25-26)29-15-17-8-5-7-16-6-3-4-9-20(16)17/h3-14H,2,15H2,1H3 |
InChI Key |
WETZFFVQPWDOPX-UHFFFAOYSA-N |
SMILES |
O=C1C(OCC2=C3C=CC=CC3=CC=C2)=C(Cl)C=NN1C4=CC=C(OCC)C=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CYM-50775; CYM 50775; CYM50775 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[3-[4-[3-[(4-Hydroxy-3-methoxyphenyl)methylamino]propylamino]butylamino]propylamino]methyl]-2-methoxyphenol](/img/structure/B1192559.png)